Cas no 13702-02-8 (prop-2-ynylsulfanylmethanimidamide)

prop-2-ynylsulfanylmethanimidamide structure
13702-02-8 structure
Product Name:prop-2-ynylsulfanylmethanimidamide
CAS No:13702-02-8
MF:C4H6N2S
MW:114.168838977814
CID:230816
PubChem ID:422314
Update Time:2025-09-25

prop-2-ynylsulfanylmethanimidamide Chemical and Physical Properties

Names and Identifiers

    • prop-2-ynylsulfanylmethanimidamide
    • prop-2-ynyl carbamimidothioate
    • 2-propargylthiouronium bromide
    • AC1L9M90
    • CTK0I3326
    • S-< But-2-inyl> -thiouroniumbromid
    • S-Prop-2-inyl-isothioharnstoff, Hydrobromid
    • S-Prop-2-inyl-isothiouronium-bromid
    • S-prop-2-ynyl-isothiourea, hydrobromide
    • DTXSID50329652
    • (Prop-2-yn-1-ylsulfanyl)methanimidamide
    • SCHEMBL7085813
    • Prop-2-yn-1-yl carbamimidothioate
    • EN300-379175
    • 13702-02-8
    • AKOS009115525
    • CS-0306121
    • 70104-58-4
    • Inchi: 1S/C4H6N2S/c1-2-3-7-4(5)6/h1H,3H2,(H3,5,6)
    • InChI Key: CPRHDNAFELKMOF-UHFFFAOYSA-N
    • SMILES: S(C(=N)N)CC#C

Computed Properties

  • Exact Mass: 114.02528
  • Monoisotopic Mass: 114.02516937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 75.2Ų

Experimental Properties

  • PSA: 49.87
  • LogP: 2.00440

prop-2-ynylsulfanylmethanimidamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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(prop-2-yn-1-ylsulfanyl)methanimidamide hydrobromide
13702-02-8 95%
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Enamine
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Enamine
EN300-398592-1.0g
(prop-2-yn-1-ylsulfanyl)methanimidamide hydrobromide
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$241.0 2023-06-17
Enamine
EN300-398592-2.5g
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Enamine
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(prop-2-yn-1-ylsulfanyl)methanimidamide hydrobromide
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Enamine
EN300-398592-10.0g
(prop-2-yn-1-ylsulfanyl)methanimidamide hydrobromide
13702-02-8 95%
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$1040.0 2023-06-17
Enamine
EN300-378642-0.1g
(prop-2-yn-1-ylsulfanyl)methanimidamide hydrobromide
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Enamine
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(prop-2-yn-1-ylsulfanyl)methanimidamide hydrobromide
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Enamine
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